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Compound of Interest

Compound Name: Bay Y5959

Cat. No.: B1667827

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bay Y5959 is a potent and selective dihydropyridine derivative that acts as an agonist for L-
type calcium channels. This technical guide provides a comprehensive overview of its chemical
structure, physicochemical and pharmacological properties, and its effects on cellular signaling
pathways. Detailed experimental protocols for studying its activity are also presented to
facilitate further research and development.

Chemical Structure and Identifiers

Bay Y5959 is chemically identified as isopropyl (R)-2-amino-5-cyano-6-methyl-4-(3-
phenylquinolin-5-yl)-1,4-dihydropyridine-3-carboxylate.[1] Its structure is characterized by a
dihydropyridine ring, a common feature of L-type calcium channel modulators, with a distinct
quinoline moiety.

Table 1: Chemical Identifiers for Bay Y5959

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1667827?utm_src=pdf-interest
https://www.benchchem.com/product/b1667827?utm_src=pdf-body
https://www.benchchem.com/product/b1667827?utm_src=pdf-body
https://www.medkoo.com/products/11180
https://www.benchchem.com/product/b1667827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

isopropy! (R)-2-amino-5-cyano-6-methyl-4-(3-

IUPAC Name phenylquinolin-5-yl)-1,4-dihydropyridine-3-
carboxylate[1]

CAS Number 146136-94-9[1]

Chemical Formula C26H24N402[1]

Molecular Weight 424.50 g/mol [1]

InChl Key PHJVBZVDUNTGNR-HSZRJFAPSA-N[1]

CC(C)OC(=0)C1=C(N)NC(C)=C(C#N)C1C1=C
C=CC2=C1N=CC(C3=CC=CC=C3)=C2

SMILES

Physicochemical Properties

The physicochemical properties of Bay Y5959 are crucial for its handling, formulation, and
experimental application.

Table 2: Physicochemical Properties of Bay Y5959

Property Value

Appearance Solid powder

Solubility Soluble in DMSO[1]

Predicted Relative Density 1.28 g/cm3

Storage Store at -20°C for long-term stability[1]

Pharmacological Properties

Bay Y5959 is a well-characterized L-type calcium channel agonist. Its primary mechanism of
action is to enhance the influx of calcium ions through these channels, leading to various
physiological effects, particularly in cardiac tissue.

Table 3: Pharmacological Profile of Bay Y5959
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Parameter Description

Target L-type Calcium Channel

Agonist; increases the open probability of the

Mechanism of Action
channel

Investigated for its potential in treating cardiac

Therapeutic Potential ) )
arrhythmias and heart failure

Increases L-type Ca2* current and intracellular

Key Effects . . .
Caz* transients in cardiomyocytes

Signaling Pathway

Bay Y5959 exerts its effects by modulating the signaling pathway downstream of L-type
calcium channel activation. In cardiomyocytes, the influx of Ca2* through these channels is a
critical step in excitation-contraction coupling.

Binds and
EvEE "73;117\'315@57 __ s Calclum Channel Incre eased Intracellular Excl(atlon Con(ractlon Eni ha ced Cardiac
y Ca Transient Contractilit |y

Click to download full resolution via product page
Bay Y5959 signaling pathway in cardiomyocytes.

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the effects
of Bay Y5959.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the effect of Bay Y5959 on L-type Ca?* currents in isolated

cardiomyocytes.

Experimental Workflow:
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Prepare Borosilicate Glass Pipettes Prepare Extracellular and

BEIE CRIEEmEeEs (2-4 MQ resistance) Intracellular Solutions

Form a Gigaseal (>1 GQ)
with the cell membrane

Rupture the membrane to achieve
whole-cell configuration

Apply voltage-clamp protocol
(e.g., step depolarization from -40 mV to +60 mV)

Perfuse with Bay Y5959
(e.g9., 1 uM in DMSO)

Record and analyze L-type
Ca?* currents

Click to download full resolution via product page
Workflow for whole-cell patch-clamp experiments.

Solutions:

¢ Extracellular Solution (in mM): 137 NacCl, 5.4 KCl, 1.8 CaClz, 1 MgClz, 10 HEPES, 10
Glucose; pH 7.4 with NaOH.
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e Intracellular Solution (in mM): 120 CsCl, 20 TEA-CI, 5 Mg-ATP, 10 EGTA, 10 HEPES; pH 7.2
with CsOH.

Intracellular Calcium Imaging with Fura-2 AM

This method allows for the measurement of changes in intracellular Ca2* concentration in
response to Bay Y5959.

Experimental Workflow:
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Culture cardiomyocytes on
glass coverslips

'

Load cells with Fura-2 AM
(e.g., 5 uM for 30 min at 37°C)

'

Wash cells to remove
extracellular dye

'

Mount coverslip on an inverted
fluorescence microscope

Excite Fura-2 at 340 nm and 380 nm

Measure emission at 510 nm

Perfuse with Bay Y5959

Calculate the 340/380 nm fluorescence ratio
to determine [Caz*]i

Click to download full resolution via product page

Workflow for intracellular calcium imaging.
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Reagents:
e Fura-2 AM (acetoxymethyl ester)
e Pluronic F-127

o HEPES-buffered saline

Conclusion

Bay Y5959 serves as a valuable pharmacological tool for studying the function and regulation
of L-type calcium channels. Its well-defined chemical structure and mechanism of action make
it a suitable candidate for investigating calcium signaling in various cellular contexts,
particularly in the cardiovascular system. The experimental protocols outlined in this guide
provide a solid foundation for researchers to explore the multifaceted effects of this potent
dihydropyridine agonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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